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For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-2-(3-Bromophenyl)propanoic acid is a chemical compound cataloged primarily as a drug

intermediate for the synthesis of various active compounds.[1] A comprehensive review of

publicly available scientific literature and databases reveals a significant lack of information

regarding its mechanism of action, specific biological targets, and associated signaling

pathways. This guide summarizes the currently available information and highlights the

absence of quantitative biological data and detailed experimental protocols related to its

bioactivity.

Chemical and Physical Properties
(S)-2-(3-Bromophenyl)propanoic acid is a derivative of propanoic acid.[2][3] Basic chemical

information is available from various chemical suppliers and databases.

Table 1: Chemical and Physical Properties of 2-(3-Bromophenyl)propanoic acid
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Property Value Source

Molecular Formula C₉H₉BrO₂ PubChem[4]

Molecular Weight 229.07 g/mol PubChem[4]

CAS Number
1146411-14-4 (for S-

enantiomer)
PubChem[4]

IUPAC Name
(2S)-2-(3-

bromophenyl)propanoic acid
PubChem[4]

Note: Data for the racemic mixture or the specific (S)-enantiomer may vary slightly between

sources.

Mechanism of Action and Biological Targets
Currently, there is no publicly available data detailing the mechanism of action for (S)-2-(3-
Bromophenyl)propanoic acid. Scientific literature does not describe any specific protein

targets, enzyme inhibition, or receptor binding properties for this molecule. It is primarily

classified as a building block for organic synthesis.[1]

Signaling Pathways
Due to the absence of information on its biological targets, there are no known signaling

pathways modulated by (S)-2-(3-Bromophenyl)propanoic acid.

Quantitative Data
A thorough search of scientific databases has yielded no quantitative data regarding the

biological activity of (S)-2-(3-Bromophenyl)propanoic acid. This includes a lack of:

IC₅₀ values: No data on the half-maximal inhibitory concentration for any enzyme or cell-

based assay.

Kᵢ values: No data on the inhibition constant for any target protein.

EC₅₀ values: No data on the half-maximal effective concentration in functional assays.
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Experimental Protocols
Detailed experimental protocols for the biological evaluation of (S)-2-(3-
Bromophenyl)propanoic acid are not available in the public domain. While synthesis

protocols may exist within chemical literature, protocols for biological assays are absent.

Logical Relationship Diagram
The following diagram illustrates the current state of knowledge regarding the biological activity

of (S)-2-(3-Bromophenyl)propanoic acid.
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Caption: Current knowledge gap for (S)-2-(3-Bromophenyl)propanoic acid's bioactivity.

Conclusion
(S)-2-(3-Bromophenyl)propanoic acid is a compound for which there is a significant lack of

publicly available biological data. For researchers, scientists, and drug development

professionals, this represents an opportunity for novel investigation. Any future research on this

compound would require initial screening to identify potential biological activities, followed by

target identification and mechanism of action studies. At present, it remains characterized

solely as a chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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